1-(4-((3-Chloropyridin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[4-(3-chloropyridin-2-yl)oxypiperidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C16H17ClN2O2S/c17-14-4-1-7-18-16(14)21-12-5-8-19(9-6-12)15(20)11-13-3-2-10-22-13/h1-4,7,10,12H,5-6,8-9,11H2
• InChI Key: IMRXREFXRJPVGG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)Cl)C(=O)CC3=CC=CS3
• Molecular Formula: C16H17ClN2O2S
• Molecular Weight: 336.8 g/mol

Description

1-(4-((3-Chloropyridin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-2-yl)ethanone is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound, also known as CEP-26401, is a small molecule inhibitor that has been shown to have promising effects on different biological targets.

Scientific Research Applications

Synthesis and Molecular Interactions

Compounds with structures similar to 1-(4-((3-Chloropyridin-2-yl)oxy)piperidin-1-yl)-2-(thiophen-2-yl)ethanone have been extensively studied for their synthesis methods and molecular interactions. For instance, studies on enaminones, like (2Z)-1-(4-bromophenyl)-2-(piperidin-2-ylidene)ethanone, have revealed bifurcated intra- and intermolecular hydrogen bonding patterns crucial for understanding molecular stability and interactions within crystal structures (Balderson et al., 2007).

Antibacterial Activity

Research on piperidine-containing compounds has demonstrated significant antibacterial activities, indicating the potential of such structures in developing new antibacterial agents. For example, microwave-assisted synthesis of piperidine derivatives has led to compounds with screened antibacterial properties, highlighting the role of such methodologies in accelerating the discovery of new therapeutics (Merugu et al., 2010).

Inhibition of Blood Platelet Aggregation

The study of piperidine and pyrrolidine derivatives has also contributed to the identification of inhibitors of blood platelet aggregation, which is a critical factor in the prevention of thrombotic diseases. Compounds like (E)-4-[4-(Methylthio)phenyl]-1-(2-piperidinyl)-3-buten-2-one hydrochloride have been evaluated for their efficacy in inhibiting ADP-induced aggregation of blood platelets, offering insights into new therapeutic avenues (Grisar et al., 1976).

Antiosteoclast and Osteoblast Activity

The development of compounds that can modulate osteoclast and osteoblast activity is vital for treating diseases like osteoporosis. Research on di(1-oxo/thioxoper-hydro-1λ5-[1,3,2]diazaphospholo[1,5-a]pyridine-1-yl)(4-substituted phenyl) boronates has shown moderate to high antiosteoclast and osteoblast activity, demonstrating the potential of such compounds in bone health applications (Reddy et al., 2012).